Cas no 1806892-44-3 (5-Chloro-2-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride
• CAS No: 1806892-44-3
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4873102
• Update Time: 2025-06-27

5-Chloro-2-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO/c1-3-2-4(9)6(7(10)14)13-5(3)8(11)12/h2,8H,1H3
• InChI Key： SATJDJXDCKSWNX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)N=C(C(F)F)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-2-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride

5-Chloro-2-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride (CAS No. 1806892-44-3)

The compound 5-Chloro-2-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride, identified by the CAS number 1806892-44-3, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions.

The molecular structure of this compound is characterized by a pyridine ring system, which is a six-membered aromatic ring with one nitrogen atom. The substituents on the pyridine ring include a chlorine atom at position 5, a difluoromethyl group at position 2, and a methyl group at position 3. The carbonyl chloride group is attached at position 6 of the pyridine ring, making this compound a valuable precursor in various organic transformations.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances the reactivity of the carbonyl chloride group, making it an excellent candidate for nucleophilic acyl substitution reactions. These reactions are fundamental in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In terms of physical properties, this compound exhibits a high degree of stability under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in solution-phase reactions. The compound's melting point and boiling point have been determined through rigorous experimental studies, providing essential data for its safe handling and storage.

One of the most promising applications of this compound lies in its use as an electrophilic reagent in peptide synthesis. The carbonyl chloride group can act as an activating agent for carboxylic acids, enabling the formation of amide bonds under mild conditions. This has significant implications for the development of bioactive molecules and drug delivery systems.

Moreover, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative to traditional reagents. Its ability to participate in catalytic cycles with minimal byproduct formation aligns with the growing demand for environmentally friendly chemical processes.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride (CAS No. 1806892-44-3) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic methodologies make it an invaluable tool for researchers and industry professionals alike.